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Compound of Interest

Compound Name: 3-lodopyridazine

Cat. No.: B154842

For researchers, scientists, and drug development professionals, the meticulous management
of chemical reagents is paramount for ensuring a safe and compliant laboratory environment.
This guide provides essential, immediate safety and logistical information for the proper
disposal of 3-lodopyridazine, a halogenated organic compound. Adherence to these
procedural steps is critical for mitigating risks to personnel and the environment.

Safety and Hazard Information

3-lodopyridazine is classified as a hazardous substance that causes skin and serious eye
irritation, and may cause respiratory irritation.[1][2] It is essential to handle this compound with
appropriate personal protective equipment in a well-ventilated area.

Quantitative Data Summary
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Property Value

Molecular Formula CsH4IN

Molecular Weight 205.00 g/mol [2]

Appearance Solid

Melting Point 53-56 °C

Flash Point 106.7 °C (224.1 °F) - closed cup
Hazard Statements H315, H319, H335[2]

Storage Class Code 11 - Combustible Solids

Experimental Protocol: Proper Disposal Procedure

The following step-by-step procedure outlines the recommended protocol for the safe disposal
of 3-lodopyridazine in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing the appropriate personal protective equipment. This includes:

o Chemical-resistant gloves (e.g., nitrile or butyl rubber).[3]
o Safety goggles and a face shield to protect against splashes.[1][4]
» Aflame-retardant lab coat to protect clothing and skin.[1][4]

» Work must be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

[4]
2. Waste Segregation and Collection:

o Designate a specific, clearly labeled waste container for 3-lodopyridazine and any materials
contaminated with it (e.g., pipette tips, wipes, and contaminated gloves).[4]

e The container must be made of a compatible material and have a secure, tight-fitting lid to
prevent leaks and the escape of vapors.[4][5][6][7]
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As 3-lodopyridazine is a halogenated organic compound, it must be collected in a waste
stream designated for halogenated organic waste.[6][8] Do not mix with non-halogenated
waste to avoid higher disposal costs.[6][9]

Do not mix 3-lodopyridazine waste with incompatible materials such as acids, bases,
metals, or oxidizing agents.[3][5][7]

. Container Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name: "3-lodopyridazine".[4][6][7]

Include appropriate hazard pictograms (e.g., irritant).[4]
Indicate the date when the waste was first added to the container.[4]
. Storage of Waste:

Store the sealed waste container in a designated, secure secondary containment area.[4][5]

[6]

The storage area should be a cool, dry, and well-ventilated place, away from sources of
ignition and incompatible materials.[3][5][7]

. Disposal Request and Collection:

Do not attempt to dispose of 3-lodopyridazine down the drain or in the general laboratory
trash.[4][5]

The final disposal must be carried out by a licensed hazardous waste disposal company or
through your institution's Environmental Health and Safety (EHS) office.[4][6]

Request a waste pickup when the container is full or according to your institution's
guidelines.[10][11]

. Empty Container Disposal:

Thoroughly empty all contents from the original 3-lodopyridazine container.
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Triple rinse the container with a suitable solvent (e.g., acetone or ethanol).[4]

Collect all rinsate as chemical waste and add it to the designated halogenated waste
container.[4][10][11]

After rinsing, obliterate, remove, or thoroughly deface the label on the empty container
before disposal in accordance with institutional guidelines for rinsed glass or plastic.[4][10]

. Spill Management:
In the event of a small spill, it can be cleaned up by trained personnel.[5]

Wear the appropriate PPE, including double nitrile gloves, chemical splash goggles, and a
lab coat.[5]

Absorb the spill with an inert, dry material.[3][5]

Place the absorbent material in a sealed, appropriate waste disposal container and dispose
of it as hazardous waste.[3][5]

Disposal Workflow
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Caption: Workflow for the proper disposal of 3-lodopyridazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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